Cas no 187962-21-6 (2-Thiophenecarboxylicacid,4-fluoro-5-methyl-(9CI))

• Product Name: 2-Thiophenecarboxylicacid,4-fluoro-5-methyl-(9CI)
• CAS No: 187962-21-6
• MF: C₆H₅FO₂S
• MW: 160.166104078293
• CID: 115152
• PubChem ID: 45084957
• Update Time: 2025-04-18

2-Thiophenecarboxylicacid,4-fluoro-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid,4-fluoro-5-methyl-(9CI)
• 4-fluoro-5-methylthiophene-2-carboxylic acid
• 187962-21-6
• EN300-7025009

• Inchi： 1S/C6H5FO2S/c1-3-4(7)2-5(10-3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： IGAXBCXNNOXUTL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C)F

Computed Properties

• Exact Mass: 159.999
• Monoisotopic Mass: 159.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 2